Cas no 146672-58-4 (PAPA NONOate)

PAPA NONOate Properties

Names and Identifiers

• 1-Propanamine,3-(2-hydroxy-2-nitroso-1-propylhydrazinyl)-
• N-[3-aminopropyl(propyl)amino]-N-hydroxynitrous amide
• NOC-15
• PAPA NONOate
• 1-(3-aminopropyl)-2-hydroxy-3-oxo-1-propyltriazane
• 1-Hydroxy-2-oxo-3-(3-aminopropyl)-3-propyl-1-triazene
• 1-Propanamine,3-(2-hydroxy-2-nitroso-1-propylhydrazinyl)
• 3-(2-hydroxy-2-nitroso-1-propylhydrazino)-1-propanamine
• PAPA NONATE
• NOC-15 NONOATE
• PROPYLAMINE PROPYLAMINE NONOATE
• 3-[[nitroso(oxido)amino]-propylamino]propylazanium
• 3-(2-HYDROXY-2-NITROSO-1-PROPYLHYDRAZINO)-1-PROPANAMINE NONOATE
• PAPA
• PAPA/NO
• 1-Propanamine, 3-(2-hydroxy-2-nitroso-1-propylhydrazinyl)-
• SR-01000946619
• J-008242
• 1-(3-Aminopropyl)-3-hydroxy-1-propyltriazane 2-oxide
• 146672-58-4
• CHEBI:189230
• CS-0146525
• HY-134636
• [[3-aminopropyl(propyl)amino]-oxo-ammonio]-hydroxy-azanide
• DTXSID70163434
• NSC634220
• SR-01000946619-1
• (Z)-[3-aminopropyl(propyl)amino]-hydroxyimino-oxidoazanium
• AKOS006229656
• Propylamine Propylamine NONOate
• 3-(2-Hydroxy-2-nitroso-1-propylhydrazino)-1-propanamine
• PAPA NONOATE
• 1-HYDROXY-2-OXO-3-(3-AMINOPROPYL)-3-PROPYL-1-TRIAZENE
• +Expand

• InChIKey： CXQCOPWRDNFJDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H16N4O2/c1-2-5-9(6-3-4-7)10(12)8-11/h12H,2-7H2,1H3
• SMILES： ON(N=O)N(CCCN)CCC

Computed Properties

• Exact Mass: 176.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 176.127
• Heavy Atom Count: 12
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• LogP: 1.03510
• PSA: 82.16000
• Boiling Point: 277.2°Cat760mmHg
• Flash Point: 121.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: g/cm3